Tert-butyl 4-amino-2-(dimethylamino)-1,3-thiazole-5-carboxylate

• IUPAC Name: tert-butyl 4-amino-2-(dimethylamino)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C10H17N3O2S/c1-10(2,3)15-8(14)6-7(11)12-9(16-6)13(4)5/h11H2,1-5H3
• InChI Key: UADYIXPOVZZLNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(N=C(S1)N(C)C)N
• Molecular Formula: C10H17N3O2S
• Molecular Weight: 243.33 g/mol

Description

“Tert-butyl 4-amino-2-(dimethylamino)-1,3-thiazole-5-carboxylate” is a complex organic compound. It contains a thiazole ring, which is a type of heterocyclic compound. The thiazole ring is substituted with various functional groups including an amino group, a dimethylamino group, and a tert-butyl carboxylate ester group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom. The other functional groups (amino, dimethylamino, and tert-butyl carboxylate) would be attached to different carbon atoms of the thiazole ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The amino and dimethylamino groups could potentially engage in reactions involving nucleophilic substitution or condensation. The tert-butyl carboxylate ester group could undergo reactions such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the nature of the functional groups and the overall structure of the molecule. For example, the presence of polar functional groups (like the amino and carboxylate groups) could influence properties like solubility.

Safety And Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed when working with this compound.

Future Directions

The study and application of this compound could be of interest in various fields, depending on its properties and activities. It could potentially be explored in areas like medicinal chemistry, materials science, or synthetic chemistry.